Cas no 1250593-82-8 (3-(4-methoxy-3-nitrophenyl)propanenitrile)

• Product Name: 3-(4-methoxy-3-nitrophenyl)propanenitrile
• CAS No: 1250593-82-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5969443
• PubChem ID: 61385107
• Update Time: 2025-06-10

3-(4-methoxy-3-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-methoxy-3-nitro-
• 3-(4-methoxy-3-nitrophenyl)propanenitrile
• 1250593-82-8
• AKOS010643900
• EN300-1851461

• Inchi： 1S/C10H10N2O3/c1-15-10-5-4-8(3-2-6-11)7-9(10)12(13)14/h4-5,7H,2-3H2,1H3
• InChI Key： ZQVIJNKFBDBHMF-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(OC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±30.0 °C(Predicted)

Additional information on 3-(4-methoxy-3-nitrophenyl)propanenitrile

3-(4-Methoxy-3-Nitrophenyl)propanenitrile: A Comprehensive Overview

3-(4-Methoxy-3-nitrophenyl)propanenitrile, also known by its CAS number 1250593-82-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a methoxy and a nitro group attached to a phenyl ring, along with a cyano group at the end of a propyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various scientific investigations.

The molecular formula of 3-(4-Methoxy-3-nitrophenyl)propanenitrile is C11H11NO3, and its molecular weight is approximately 209.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, methylation, and cyano group introduction. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the realm of pharmaceutical research, 3-(4-Methoxy-3-nitrophenyl)propanenitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other cellular processes makes 3-(4-Methoxy-3-nitrophenyl)propanenitrile an attractive candidate for further drug development.

Beyond its potential as a therapeutic agent, 3-(4-Methoxy-3-nitrophenyl)propanenitrile has also been investigated for its use in chemical synthesis and materials science. Its unique electronic properties make it suitable for the preparation of advanced materials with tailored functionalities. For example, researchers at the University of California have utilized this compound as a building block in the synthesis of conductive polymers, which have applications in electronic devices and energy storage systems.

The safety profile of 3-(4-Methoxy-3-nitrophenyl)propanenitrile is an important consideration for both laboratory use and potential commercial applications. Extensive toxicological studies have been conducted to evaluate its effects on human health and the environment. These studies have shown that while the compound is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid exposure to high concentrations or prolonged contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 3-(4-Methoxy-3-nitrophenyl)propanenitrile (CAS No. 1250593-82-8) is a versatile compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure and functional groups contribute to its diverse properties, making it a valuable tool for scientific exploration. As research continues to uncover new uses and benefits, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.